Cas no 1212398-62-3 ((1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol)

• Product Name: (1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol
• CAS No: 1212398-62-3
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD09863754
• CID: 4578128
• Update Time: 2025-05-25

(1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(4-ISOBUTOXYPHENYL)ETHANOL
• (1R)-1-[4-(2-Methylpropoxy)phenyl]ethan-1-ol
• (1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol

• MDL： MFCD09863754
• Inchi： 1S/C12H18O2/c1-9(2)8-14-12-6-4-11(5-7-12)10(3)13/h4-7,9-10,13H,8H2,1-3H3/t10-/m1/s1
• InChI Key： ISIRRYYGTXHVRQ-SNVBAGLBSA-N
• SMILES： [C@H](O)(C1=CC=C(OCC(C)C)C=C1)C

Additional information on (1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol

Recent Advances in the Study of (1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol and Related Compound 1212398-62-3

The compound (1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol, along with its related chemical 1212398-62-3, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being investigated for their potential therapeutic applications, particularly in the context of metabolic disorders and inflammatory diseases. This research brief aims to provide an overview of the latest findings, methodologies, and implications associated with these compounds.

Recent studies have highlighted the role of (1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol as a chiral intermediate in the synthesis of more complex pharmaceutical agents. Its enantiomeric purity and stereochemical properties make it a valuable building block for drug development. Meanwhile, compound 1212398-62-3 has been identified as a potential modulator of specific biochemical pathways, with preliminary data suggesting its efficacy in targeting enzymes involved in inflammatory responses.

One of the key studies published this year utilized high-throughput screening to evaluate the biological activity of 1212398-62-3. The results indicated a strong inhibitory effect on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding opens new avenues for the development of non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity and reduced side effects.

Another significant advancement involves the optimization of synthetic routes for (1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol. Researchers have developed a more efficient catalytic asymmetric synthesis method, which enhances yield and reduces environmental impact. This methodological improvement is critical for scaling up production and facilitating further pharmacological studies.

In addition to their therapeutic potential, these compounds are also being explored for their pharmacokinetic properties. Recent pharmacokinetic studies have demonstrated favorable absorption and distribution profiles for (1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol, suggesting its suitability for oral administration. Similarly, 1212398-62-3 has shown promising stability in plasma, which is a positive indicator for its bioavailability.

Despite these promising findings, challenges remain. For instance, the precise mechanism of action for 1212398-62-3 is not yet fully understood, and further in vivo studies are needed to validate its efficacy and safety. Additionally, the scalability of the newly developed synthetic methods for (1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol requires further optimization to meet industrial standards.

In conclusion, the latest research on (1R)-1-4-(2-Methylpropoxy)phenylethan-1-ol and 1212398-62-3 underscores their potential as valuable tools in drug discovery and development. Continued investigation into their biological activities, synthetic accessibility, and pharmacokinetic properties will be essential for translating these findings into clinical applications. This brief serves as a snapshot of the current state of research, highlighting both the opportunities and challenges that lie ahead.